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Compound of Interest

Compound Name: Lacidipine-13C8

Cat. No.: B12392200 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Lacidipine-13C8, a stable isotope-labeled compound used in research. The procedures

outlined are designed to ensure the safety of laboratory personnel and compliance with

environmental regulations. As Lacidipine-13C8 shares the fundamental chemical properties of

Lacidipine, its handling and disposal should follow the same precautions.

Hazard and Safety Overview
Lacidipine is classified as harmful if swallowed.[1][2] While its environmental impact has not

been fully investigated, prudence dictates that it should not be released into the environment.

[3][4] All disposal procedures must comply with local, state, and federal regulations for

chemical waste.[5][6]
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Compound Characteristics Data

Chemical Name Lacidipine-13C8

Parent Compound CAS No. 103890-78-4[1][3][7]

Molecular Formula C26H33NO6 (for parent compound)[7]

Physical Form Solid[7]

Hazard Classification GHS07: Harmful if swallowed[1]

Solubility

Organic Solvents: Soluble in ethanol, DMSO,

and DMF.[7] Aqueous Buffers: Sparingly soluble.

[7]

Primary Disposal Precaution
Do not empty into drains or release into the

environment.[3]

Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for disposing of Lacidipine-13C8 waste

generated in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling Lacidipine-13C8, ensure appropriate PPE is worn to prevent exposure.

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).[4]

Eye/Face Protection: Use safety glasses with side shields or chemical goggles.[2][3]

Skin and Body Protection: Wear a lab coat or other suitable protective clothing to prevent

skin exposure.[2][3][4]

Waste Segregation and Collection
Proper segregation is critical for safe disposal. Never mix incompatible waste streams.

Solid Waste:
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Collect unused or expired Lacidipine-13C8 powder, contaminated weigh boats, and

contaminated consumables (e.g., pipette tips, wipes) in a dedicated, robust, and sealable

container.

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name: "Lacidipine-13C8."

Liquid Waste:

Collect solutions containing Lacidipine-13C8 (e.g., from stock solutions in DMSO or DMF)

in a separate, leak-proof, and chemically compatible container.

The container must be clearly labeled as "Hazardous Waste" and list all chemical

constituents, including solvents and their approximate concentrations (e.g., "Lacidipine-
13C8 in DMSO").

Crucially, do not dispose of Lacidipine-13C8 solutions down the drain.[3]

Storage
Store sealed waste containers in a designated, well-ventilated, and secure hazardous waste

accumulation area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.[2][3]

Final Disposal
Arrange for the pickup and disposal of the waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

All waste must be disposed of at an approved and permitted waste disposal plant, typically

via incineration for pharmaceutical waste.[3][5][8]

Ensure all documentation, such as hazardous waste manifests, is completed in accordance

with EPA (under RCRA) and local regulations.[6][8][9]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

Lacidipine-13C8.

Lacidipine-13C8 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste

Collect in Labeled
Solid Hazardous Waste Container

Solid Waste

Collect in Labeled
Liquid Hazardous Waste Container

Liquid Waste

Step 3: Store Securely in
Designated Waste Area

Step 4: Dispose via Certified
Hazardous Waste Contractor

Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Lacidipine-13C8 waste.

Disclaimer: This guide is intended for informational purposes and is based on publicly available

safety data. Always consult your institution's specific safety protocols and Environmental Health

and Safety (EHS) department for guidance and to ensure full compliance with all applicable

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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